Cas no 31271-90-6 (1-(p-Toluenesulfonyl)indole)

• Product Name: 1-(p-Toluenesulfonyl)indole
• CAS No: 31271-90-6
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• MDL: MFCD01165032
• CID: 88905
• PubChem ID: 10956616
• Update Time: 2025-04-18

1-(p-Toluenesulfonyl)indole Chemical and Physical Properties

Names and Identifiers

• 1-(p-Toluenesulfonyl)indole
• 1-[(4-Methylphenyl)sulfonyl]-1H-indole
• [(4-methylphenyl)sulfonyl]indole
• 1-(4-methylbenzenesulfonyl)indole
• 1-(4-methylphenyl)sulfonyl-1H-indole
• 1-(4-methylphenylsulfonyl)-1H-indole
• 1-(p-toluenesulfonyl)-1H-indole
• 1-(toluene-4-sulfonyl)-1H-indole
• 1-tosylindole
• CHEBI:43455
• CHEMBL1084600
• CTK8F2809
• N-Tosylindole
• N-Ts-indole
• SureCN1673252
• CS-0196101
• 1-(toluene4-sulfonyl)-1H-indole
• 1-(p-toluenesulphonyl)indole
• 1-(4-METHYLBENZENESULFONYL)-1H-INDOLE
• SCHEMBL1673252
• MFCD01165032
• D84604
• 1-tosyl-1H-indole
• 1-(p-tolylsulfonyl)indole
• 1-(4-methylphenyl)sulfonylindole
• AKOS005207599
• CCG-277936
• SY312071
• N-(p-toluenesulfonyl)-indole
• DTXSID50449788
• N-(P-TOLUENESULFONYL)INDOLE
• Q27461675
• 31271-90-6
• JNRRPYFLDADLJW-UHFFFAOYSA-N
• AS-81649
• STL275650
• DTXCID20400609

• MDL： MFCD01165032
• Inchi： 1S/C15H13NO2S/c1-12-6-8-14(9-7-12)19(17,18)16-11-10-13-4-2-3-5-15(13)16/h2-11H,1H3
• InChI Key： JNRRPYFLDADLJW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 271.06679
• Monoisotopic Mass: 271.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.24
• Melting Point: 84-86°C
• Boiling Point: 458.269 °C at 760 mmHg
• Flash Point: 230.953 °C
• Refractive Index: 1.627
• Water Partition Coefficient: Insoluble in water.
• PSA: 39.07
• LogP: 4.26750
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides